N-((5-cyclopropylpyridin-3-yl)methyl)-2-(methylthio)benzamide
Description
N-((5-cyclopropylpyridin-3-yl)methyl)-2-(methylthio)benzamide, also known as BMT-047, is a novel small molecule compound that has shown promising results in scientific research. This compound has been synthesized using a specific method and has been extensively studied for its potential applications in various fields.
Scientific Research Applications
Pharmacokinetics and Tissue Distribution
A study on the pharmacokinetics and metabolism of a novel ALK5 inhibitor, which shares structural motifs with the compound , demonstrated potential as an effective oral anti-fibrotic drug. The research revealed insights into the compound's bioavailability, plasma half-lives across different species, and its distribution into liver, kidneys, and lungs, suggesting potential applications in treating fibrosis and metastatic effects on cancer models (Y. W. Kim et al., 2008).
Synthesis and Chemical Properties
Research on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives through direct acylation reactions showcased the synthesis process and solid-state properties of these compounds. One derivative demonstrated colorimetric sensing behavior for fluoride anions, indicating applications in chemical sensing and molecular recognition (E. A. Younes et al., 2020).
Anticancer Activity
A study on benzamide-based 5-aminopyrazoles and their fused heterocycles highlighted their remarkable antiavian influenza virus activity. This suggests potential applications in antiviral research, especially against bird flu strains, indicating the importance of benzamide derivatives in developing new therapeutic agents (A. Hebishy et al., 2020).
Neuroleptic Properties
Research on cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide and related compounds as potential neuroleptics revealed a correlation between structure and activity. These compounds were evaluated for inhibitory effects on stereotyped behavior in rats, suggesting applications in the development of new drugs for treating psychosis (S. Iwanami et al., 1981).
Antihyperglycemic Agents
A series of benzamide derivatives was prepared as part of a search for antidiabetic agents, leading to the identification of a candidate drug for the treatment of diabetes mellitus. This highlights the potential of benzamide derivatives in the development of new therapeutic options for diabetes management (M. Nomura et al., 1999).
properties
IUPAC Name |
N-[(5-cyclopropylpyridin-3-yl)methyl]-2-methylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2OS/c1-21-16-5-3-2-4-15(16)17(20)19-10-12-8-14(11-18-9-12)13-6-7-13/h2-5,8-9,11,13H,6-7,10H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPXKRNAWTANCTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NCC2=CC(=CN=C2)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,5-dimethylphenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2816538.png)
![2-chloro-N-{3-[2-(1H-imidazol-1-yl)ethoxy]phenyl}pyridine-4-carboxamide](/img/structure/B2816540.png)
![7-phenyl-N-(pyridin-3-ylmethyl)-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine](/img/structure/B2816542.png)
![4-{[(4-chlorobenzyl)amino]methylene}-5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B2816543.png)
![N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-6-oxo-1,6-dihydropyridine-3-carboxamide](/img/structure/B2816546.png)
![1-(2-hydroxyethyl)-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2816547.png)
![3-chloro-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2816551.png)
